Cas no 1255776-64-7 (5-[(4-bromophenyl)sulfonyl]-2-thioxo-2,3-dihydropyrimidin-4(1H)-one)

• Product Name: 5-[(4-bromophenyl)sulfonyl]-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
• CAS No: 1255776-64-7
• MF: C₁₀H₇BrN₂O₃S₂
• MW: 347.208178758621
• CID: 5197398
• Update Time: 2023-08-26

5-[(4-bromophenyl)sulfonyl]-2-thioxo-2,3-dihydropyrimidin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 5-[(4-bromophenyl)sulfonyl]-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
• 5-(4-bromophenyl)sulfonyl-2-sulfanylidene-1H-pyrimidin-4-one
• BBL004665
• STL080859
• 5-((4-Bromophenyl)sulfonyl)-2-mercaptopyrimidin-4-ol
• 5-[(4-bromophenyl)sulfonyl]-2-thioxo-2,3-dihydro-4(1H)-pyrimidinone
• 5-(4-bromobenzenesulfonyl)-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one

• Inchi： 1S/C10H7BrN2O3S2/c11-6-1-3-7(4-2-6)18(15,16)8-5-12-10(17)13-9(8)14/h1-5H,(H2,12,13,14,17)
• InChI Key： PAOGRGSYDUGDPM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(C1=CNC(NC1=O)=S)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 502
• XLogP3: 1.3
• Topological Polar Surface Area: 116